rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans
Overview
Description
Rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans (rac-MCBAHCl) is a chiral cyclic amino acid derivative that has been used in a variety of scientific research applications. It is a colorless, crystalline solid with a melting point of 158-160 °C and a boiling point of 347 °C. The chemical structure of rac-MCBAHCl consists of a cyclobutane ring with two methyl groups and an amino group, and a hydrochloride group. Rac-MCBAHCl is a chiral compound, meaning it has two distinct stereoisomers, the (1R,2R) and the (1S,2S) forms.
Scientific Research Applications
Rac-MCBAHCl has been used in a variety of scientific research applications, including in the study of enzyme-catalyzed reactions and in the synthesis of other chiral compounds. It has also been used in the study of the stereoselectivity of enzymatic reactions and in the synthesis of chiral drugs. Rac-MCBAHCl has been used to study the stereoselectivity of cytochrome P450 enzymes, and in the synthesis of chiral drugs such as ibuprofen and naproxen.
Mechanism of Action
Rac-MCBAHCl is a chiral compound, meaning it has two distinct stereoisomers, the (1R,2R) and the (1S,2S) forms. The (1R,2R) form is the active form of the compound, and is responsible for the biological activity of rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans. Rac-MCBAHCl acts as an inhibitor of cytochrome P450 enzymes, which are enzymes involved in the metabolism of drugs and other xenobiotics. Rac-MCBAHCl binds to the active site of the enzyme, preventing it from catalyzing reactions.
Biochemical and Physiological Effects
Rac-MCBAHCl is an inhibitor of cytochrome P450 enzymes, which are enzymes involved in the metabolism of drugs and other xenobiotics. As such, rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans can have an effect on the biochemical and physiological processes that are regulated by these enzymes. Rac-MCBAHCl has been shown to inhibit the metabolism of drugs such as ibuprofen and naproxen, as well as other xenobiotics such as bisphenol A. Rac-MCBAHCl has also been shown to inhibit the activity of other enzymes such as cyclooxygenase and lipoxygenase.
Advantages and Limitations for Lab Experiments
Rac-MCBAHCl has several advantages for use in laboratory experiments. It is a chiral compound, meaning it has two distinct stereoisomers, the (1R,2R) and the (1S,2S) forms. This allows for the study of stereoselectivity of enzymatic reactions. Rac-MCBAHCl is also relatively stable, and has a low melting point, making it easy to handle in the laboratory. The main limitation of rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans is its solubility; it is not very soluble in water, and is more soluble in organic solvents such as ethanol and methanol.
Future Directions
There are several potential future directions for research using rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans. The compound has been used to study the stereoselectivity of cytochrome P450 enzymes, and further studies could be conducted to explore the potential of rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans as an inhibitor of other enzymes. Rac-MCBAHCl could also be used to study the stereoselectivity of other enzymatic reactions, such as those involving lipoxygenase and cyclooxygenase. Additionally, rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans could be used to study the stereoselectivity of drug metabolism, and to explore the potential of rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans as a chiral drug. Finally, rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans could be used to study the stereoselectivity of other chiral compounds, such as amino acids and peptides.
Synthesis Methods
Rac-MCBAHCl can be synthesized by a variety of methods, including the reaction of cyclobutanecarboxylic acid with ammonia or an amine, followed by hydrolysis of the resulting amide. It can also be synthesized by the reaction of a cyclobutane-1,2-dicarboxylic acid with an amine, followed by hydrolysis of the resulting amide. Other methods of synthesis include the reaction of a cyclobutane-1,2-dicarboxylic acid with an amine and a halogen, followed by hydrolysis of the resulting amide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans involves the reduction of a ketone intermediate followed by a reductive amination reaction.", "Starting Materials": [ "2-methylcyclobutanone", "ammonia", "hydrogen gas", "palladium on carbon", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Reduction of 2-methylcyclobutanone to 2-methylcyclobutan-1-ol using hydrogen gas and palladium on carbon as a catalyst.", "Step 2: Conversion of 2-methylcyclobutan-1-ol to 2-methylcyclobutan-1-amine using ammonia and hydrogen gas in the presence of palladium on carbon as a catalyst.", "Step 3: Formation of rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans by reacting 2-methylcyclobutan-1-amine with hydrochloric acid in the presence of sodium hydroxide and water." ] } | |
CAS RN |
2202256-62-8 |
Product Name |
rac-(1R,2R)-2-methylcyclobutan-1-amine hydrochloride, trans |
Molecular Formula |
C5H12ClN |
Molecular Weight |
121.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
